Cas no 2227700-27-6 (rac-ethyl (3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-ethyl (3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate
• CAS No: 2227700-27-6
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 5965540
• PubChem ID: 165528820
• Update Time: 2025-06-27

rac-ethyl (3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate
• 2227700-27-6
• EN300-1454585

• Inchi： 1S/C17H25NO2/c1-5-20-16(19)15-11-18-10-14(15)12-6-8-13(9-7-12)17(2,3)4/h6-9,14-15,18H,5,10-11H2,1-4H3/t14-,15+/m0/s1
• InChI Key： BKKVJWOQRHFGEA-LSDHHAIUSA-N
• SMILES： O(CC)C([C@@H]1CNC[C@H]1C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 275.188529040g/mol
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate

Rac-Ethyl (3R,4S)-4-(4-Tert-Butylphenyl)Pyrrolidine-3-Carboxylate: A Comprehensive Overview

The compound rac-ethyl (3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate with CAS No. 2227700-27-6 is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyrrolidine ring substituted with a tert-butylphenyl group at the 4-position and an ethoxycarbonyl group at the 3-position, which imparts it with distinct chemical and biological properties.

Recent studies have highlighted the importance of stereochemistry in the biological activity of this compound. The (3R,4S) configuration plays a crucial role in determining its pharmacokinetic properties and interactions with biological targets. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to elucidate the binding modes of this compound with various enzymes and receptors. These studies have provided valuable insights into its potential as a lead compound for therapeutic agents.

The synthesis of rac-ethyl (3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate involves a multi-step process that combines principles from stereochemistry and catalytic asymmetric synthesis. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the introduction of the tert-butylphenyl group via Suzuki-Miyaura coupling. The use of chiral catalysts has enabled the selective formation of the desired enantiomer, which is critical for optimizing its biological activity.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. It exhibits selectivity towards certain G-protein coupled receptors (GPCRs), making it a potential candidate for treating conditions such as pain and inflammation. Additionally, its ability to modulate ion channels has opened avenues for exploring its role in neurological disorders. Recent advancements in high-throughput screening techniques have further accelerated the evaluation of its therapeutic potential.

The structural versatility of rac-ethyl (3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate allows for extensive chemical modifications to enhance its bioavailability and efficacy. For instance, researchers have explored substituent effects on the phenyl ring and modifications to the ethoxycarbonyl group to improve solubility and stability. These efforts have led to the development of analogs with improved pharmacokinetic profiles.

In conclusion, rac-ethyl (3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate represents a compelling example of how stereochemistry and structural design can influence the properties of organic compounds. With ongoing research focusing on its biological mechanisms and therapeutic applications, this compound holds great promise in advancing drug discovery and development.